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Cat. No.: B1193908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Stearyltrimethylammonium, commonly found as Stearyltrimethylammonium Chloride

(STAC) or Octadecyltrimethylammonium Chloride (OTAC), is unequivocally a cationic

surfactant. Its classification stems from the molecular structure, which features a positively

charged quaternary ammonium group as its hydrophilic head. This comprehensive guide

delves into the core technical aspects of this versatile compound, presenting its

physicochemical properties, detailed experimental protocols, and key applications relevant to

research and pharmaceutical development.

Core Concepts: Structure and Mechanism of Action
Stearyltrimethylammonium's surfactant properties are dictated by its amphiphilic nature. The

molecule consists of two primary moieties:

A long, 18-carbon alkyl chain (the stearyl group) which forms a nonpolar, hydrophobic "tail."

A trimethylammonium group, which is a quaternary ammonium salt, forming a polar,

positively charged, hydrophilic "head."

This structure drives the molecule to align at interfaces, such as oil-water or air-water, reducing

surface tension. The cationic nature of the head group is crucial; it electrostatically interacts

with and adsorbs onto negatively charged surfaces, a key mechanism for its function as a

conditioning agent, emulsifier, and dispersant.[1]
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Physicochemical and Surfactant Properties
Quantitative data for stearyltrimethylammonium chloride (STAC) are summarized below for

clear reference and comparison.

Table 1: Physicochemical Properties of Stearyltrimethylammonium Chloride

Property Value Reference(s)

Chemical Formula C₂₁H₄₆ClN [2]

Molecular Weight 348.05 g/mol [2]

Appearance
White to off-white crystalline

solid or waxy powder
[1]

Melting Point ~60-70 °C [1]

Boiling Point >200 °C [1]

Density ~1.0 g/cm³ (at 20 °C) [1]

Solubility

Soluble in water and organic

solvents like ethanol and

acetone

[1]

A critical parameter for any surfactant is its Critical Micelle Concentration (CMC), the

concentration above which surfactant monomers self-assemble into micelles.[3] This is a

fundamental property for applications involving solubilization and the formation of stable

emulsions.

Table 2: Surfactant Properties of Stearyltrimethylammonium Chloride (OTAC)

Property Value Conditions Reference(s)

Critical Micelle

Concentration (CMC)
1 mM

In aqueous solution at

25 °C
[1]
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The process of micellization is a key logical relationship in surfactant science. Below the CMC,

surfactant molecules exist as individual monomers. As the concentration increases to the CMC,

these monomers aggregate to form spherical or cylindrical structures, shielding their

hydrophobic tails from the aqueous environment.

Below CMC
Above CMC

Monomers
Micelle

Click to download full resolution via product page

Diagram of micelle formation above the CMC.

Experimental Protocols
Detailed methodologies are crucial for reproducible scientific outcomes. The following sections

provide protocols for the synthesis of stearyltrimethylammonium chloride and a common

application.

Synthesis of Stearyltrimethylammonium Chloride
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The industrial synthesis of STAC is often achieved via the Menshutkin reaction, which involves

the quaternization of a tertiary amine.[1]

Stearylamine
Trimethylammonium Chloride

Solvent (e.g., Ethanol)

Reaction Vessel

Heat (60-80°C)
Stirring

Cooling

Reaction Complete

Separation
(Filtration, Washing)

Purification
(Recrystallization or

Column Chromatography)

Pure Stearyltrimethylammonium
Chloride (STAC)
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Workflow for the synthesis of STAC.

Objective: To synthesize stearyltrimethylammonium chloride from stearylamine and

trimethylammonium chloride.

Materials:

Stearylamine (Octadecylamine)

Trimethylammonium chloride

Ethanol (or other suitable polar solvent)

Reaction flask with reflux condenser and magnetic stirrer

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Recrystallization solvent (e.g., acetone)

Procedure:

Preparation: In a round-bottom flask, dissolve stearylamine in a suitable volume of ethanol.

Addition of Reagents: Add a stoichiometric equivalent of trimethylammonium chloride to the

solution.

Reaction: Heat the mixture to a reflux temperature of 60-80°C with continuous stirring. The

reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

Cooling and Precipitation: Once the reaction is complete, cool the mixture to room

temperature, and then further cool in an ice bath to induce precipitation of the product.

Separation: Collect the crude product by vacuum filtration and wash the solid with a small

amount of cold ethanol to remove unreacted starting materials and impurities.

Purification: Purify the crude product by recrystallization from a suitable solvent like acetone

to obtain the final, pure stearyltrimethylammonium chloride.
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Drying: Dry the purified product under vacuum to remove residual solvent.

Application: Dispersion of Multi-Walled Carbon
Nanotubes (MWCNTs)
The strong van der Waals forces between carbon nanotubes cause them to agglomerate into

bundles, hindering their application. Cationic surfactants like STAC are effective at dispersing

these bundles in aqueous solutions.[4]

Start:
MWCNTs Powder

STAC
Deionized Water

Mix MWCNTs and STAC
in Deionized Water

Ultrasonication
(Probe or Bath)

Initial Mixture

Centrifugation
(to remove large bundles)

Dispersed Sample

Decant Supernatant

Stable Aqueous Dispersion
of Individualized MWCNTs
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Experimental workflow for MWCNT dispersion.

Objective: To prepare a stable aqueous dispersion of MWCNTs using STAC as a dispersing

agent.

Materials:

Multi-walled carbon nanotubes (MWCNTs)

Stearyltrimethylammonium chloride (STAC)

Deionized water

Ultrasonicator (probe type recommended for higher energy)

Centrifuge

Procedure:

Preparation of Surfactant Solution: Prepare an aqueous solution of STAC. A typical starting

concentration is above its CMC (e.g., 5-10 mM).

Addition of CNTs: Add a specific weight of MWCNTs to the STAC solution. A common weight

ratio of surfactant to CNTs is 10:1, but this may require optimization.[5]

Dispersion by Sonication: Immerse the vial containing the mixture in a cooling bath (to

prevent overheating) and apply high-energy ultrasonication. A probe sonicator is generally

more effective than a bath sonicator. Sonication times can range from 30 minutes to several

hours. This step provides the energy needed to overcome the van der Waals forces between

the nanotubes.

Removal of Aggregates: After sonication, centrifuge the dispersion at a moderate speed

(e.g., 5,000-10,000 g) for 30-60 minutes. This will pellet any remaining large bundles and

catalyst impurities.
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Collection of Dispersion: Carefully decant the supernatant, which contains the well-

dispersed, individualized MWCNTs stabilized by STAC. The quality of the dispersion can be

assessed by techniques like UV-Vis spectroscopy.

Applications in Research and Drug Development
The unique properties of stearyltrimethylammonium lend it to a variety of specialized

applications:

Hair and Skin Conditioning: In cosmetics, its positive charge allows it to adsorb onto the

negatively charged surfaces of hair and skin, providing conditioning, softening, and antistatic

effects.[1]

Fabric Softeners: Similar to its role in hair care, it is used in the textile industry as a fabric

softener and antistatic agent.[1]

Emulsifier and Dispersant: It is an effective emulsifier for creating stable oil-in-water

emulsions and for dispersing materials like MWCNTs or in asphalt formulations.[1][4]

Biocide and Disinfectant: Quaternary ammonium compounds, including STAC, exhibit

antimicrobial properties and are used as disinfectants.

Phase Transfer Catalyst: In organic synthesis, it can facilitate the reaction between reactants

located in different immiscible phases.

Drug Delivery: As a cationic lipid, it is a component of interest for formulating lipid-based

drug delivery systems, such as nanoparticles or liposomes. These cationic systems can

interact with negatively charged cell membranes, potentially enhancing cellular uptake of

encapsulated therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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